Cas no 477330-42-0 (<br>4-(4-(4-Bromophenyl)-5-((2,6-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyr idine)

• Product Name: <br>4-(4-(4-Bromophenyl)-5-((2,6-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyr idine
• CAS No: 477330-42-0
• MF: C₂₀H₁₃BrCl₂N₄S
• MW: 492.219019651413
• CID: 3050490
• PubChem ID: 1600995
• Update Time: 2025-04-21

<br>4-(4-(4-Bromophenyl)-5-((2,6-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyr idine Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-(4-Bromophenyl)-5-((2,6-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyr idine
• AKOS001074047
• 477330-42-0
• 4-{4-(4-bromophenyl)-5-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• 4-(4-(4-Bromophenyl)-5-((2,6-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• Z56886801
• 4-(4-BR-PHENYL)-5-(4-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL 2,6-DICHLOROBENZYL SULFIDE
• 650-568-4
• STK096706
• Salor-int l244007-1ea

• Inchi： 1S/C20H13BrCl2N4S/c21-14-4-6-15(7-5-14)27-19(13-8-10-24-11-9-13)25-26-20(27)28-12-16-17(22)2-1-3-18(16)23/h1-11H,12H2
• InChI Key： LMXRZWNXFNSDOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C(=CC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 489.94214Da
• Monoisotopic Mass: 489.94214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 68.9Ų